Cas no 83660-61-1 (Benzenamine, 3-chloro-4-[4-(difluoromethoxy)phenoxy]-)

Benzenamine, 3-chloro-4-[4-(difluoromethoxy)phenoxy]- structure
83660-61-1 structure
Product Name:Benzenamine, 3-chloro-4-[4-(difluoromethoxy)phenoxy]-
CAS No:83660-61-1
MF:C13H10ClF2NO2
MW:285.673809528351
CID:668745
PubChem ID:71414942
Update Time:2025-04-19

Benzenamine, 3-chloro-4-[4-(difluoromethoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-chloro-4-[4-(difluoromethoxy)phenoxy]-
    • 3-chloro-4-[4-(difluoromethoxy)phenoxy]aniline
    • 83660-61-1
    • DTXSID30834375
    • Inchi: 1S/C13H10ClF2NO2/c14-11-7-8(17)1-6-12(11)18-9-2-4-10(5-3-9)19-13(15)16/h1-7,13H,17H2
    • InChI Key: ZAKLAVKELPXSMK-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OC1C=CC(=CC=1)OC(F)F)N

Computed Properties

  • Exact Mass: 285.0368126g/mol
  • Monoisotopic Mass: 285.0368126g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 44.5Ų
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